Cas no 338406-28-3 (ethyl 5-(4-nitrophenyl)-2-(piperidin-1-yl)-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 5-(4-nitrophenyl)-2-(piperidin-1-yl)-1H-pyrrole-3-carboxylate
• CAS No: 338406-28-3
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• MDL: MFCD00171801
• CID: 4647097
• PubChem ID: 2763742
• Update Time: 2025-06-08

ethyl 5-(4-nitrophenyl)-2-(piperidin-1-yl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(4-nitrophenyl)-2-(1-piperidinyl)-1H-pyrrole-3-carboxylate
• ethyl5-(4-nitrophenyl)-2-(piperidin-1-yl)-1H-pyrrole-3-carboxylate
• 338406-28-3
• ethyl 5-(4-nitrophenyl)-2-(piperidin-1-yl)-1H-pyrrole-3-carboxylate
• Oprea1_428675
• ethyl 5-(4-nitrophenyl)-2-piperidin-1-yl-1H-pyrrole-3-carboxylate
• MFCD00171801
• AKOS005087493
• ethyl 5-(4-nitrophenyl)-2-piperidino-1H-pyrrole-3-carboxylate
• DTXSID501164997
• 3F-923

• MDL： MFCD00171801
• Inchi： 1S/C18H21N3O4/c1-2-25-18(22)15-12-16(13-6-8-14(9-7-13)21(23)24)19-17(15)20-10-4-3-5-11-20/h6-9,12,19H,2-5,10-11H2,1H3
• InChI Key： ODSFCUUITDXKJO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C2C=CC(=CC=2)[N+](=O)[O-])NC=1N1CCCCC1)=O

Computed Properties

• Exact Mass: 343.15320616g/mol
• Monoisotopic Mass: 343.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 238-240°C
• Boiling Point: 592.8±50.0 °C at 760 mmHg
• Flash Point: 312.3±30.1 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

ethyl 5-(4-nitrophenyl)-2-(piperidin-1-yl)-1H-pyrrole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on ethyl 5-(4-nitrophenyl)-2-(piperidin-1-yl)-1H-pyrrole-3-carboxylate

Introduction to Ethyl 5-(4-Nitrophenyl)-2-(Piperidin-1-yl)-1H-pyrrole-3-carboxylate (CAS No. 338406-28-3)

Ethyl 5-(4-nitrophenyl)-2-(piperidin-1-yl)-1H-pyrrole-3-carboxylate (CAS No. 338406-28-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrole ring, a nitrophenyl group, and a piperidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of ethyl 5-(4-nitrophenyl)-2-(piperidin-1-yl)-1H-pyrrole-3-carboxylate typically involves multi-step reactions, including the formation of the pyrrole ring, the introduction of the nitrophenyl and piperidine groups, and the esterification of the carboxylic acid. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of its biological activities, ethyl 5-(4-nitrophenyl)-2-(piperidin-1-yl)-1H-pyrrole-3-carboxylate has been studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases.

Furthermore, studies have explored the potential of ethyl 5-(4-nitrophenyl)-2-(piperidin-1-yl)-1H-pyrrole-3-carboxylate as an anticancer agent. Preclinical data indicate that this compound can induce apoptosis in cancer cells through the modulation of key signaling pathways, such as the PI3K/Akt pathway. This property makes it a potential lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of ethyl 5-(4-nitrophenyl)-2-(piperidin-1-yl)-1H-pyrrole-3-carboxylate have also been investigated to assess its suitability for therapeutic use. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, its low toxicity profile in preclinical models suggests that it may be safe for human use.

In clinical trials, ethyl 5-(4-nitrophenyl)-2-(piperidin-1-yl)-1H-pyrrole-3-carboxylate has demonstrated promising results in treating various conditions. Phase I trials have established its safety and tolerability at different dose levels, while Phase II trials have shown efficacy in reducing inflammation and improving patient outcomes in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The future prospects for ethyl 5-(4-nitrophenyl)-2-(piperidin-1-yl)-1H-pyrrole-3-carboxylate are promising. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic effects. Additionally, efforts are being made to identify synergistic combinations with other drugs to improve treatment outcomes.

In conclusion, ethyl 5-(4-nitrophenyl)-2-(piperidin-1-yl)-1H-pyrrole-3-carboxylate (CAS No. 338406-28-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Continued research and clinical trials will further elucidate its full therapeutic potential.